Cas no 25295-39-0 (1,3-Propanediamine,N1,N1-dimethyl-N3-octyl-N3-2-pyridinyl-)

• Product Name: 1,3-Propanediamine,N1,N1-dimethyl-N3-octyl-N3-2-pyridinyl-
• CAS No: 25295-39-0
• MF: C₁₈H₃₃N₃
• MW: 291.474724531174
• CID: 281612
• PubChem ID: 32865
• Update Time: 2025-04-19

1,3-Propanediamine,N1,N1-dimethyl-N3-octyl-N3-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1,N1-dimethyl-N3-octyl-N3-2-pyridinyl-
• N,N-dimethyl-N'-octyl-2-pyridin-2-ylpropane-1,3-diamine
• N~1~,N~1~-Dimethyl-N~3~-octyl-2-(pyridin-2-yl)propane-1,3-diamine
• OCTYLAMINE, N-(3-(DIMETHYLAMINO)PROPYL)-N-(2-PYRIDYL)-
• 1-Dimethylaminopropyl-1-(n-octyl)-1-(2-pyridyl)amine
• 25295-39-0
• DTXSID60948131

• Inchi： 1S/C18H33N3/c1-4-5-6-7-8-10-13-19-15-17(16-21(2)3)18-12-9-11-14-20-18/h9,11-12,14,17,19H,4-8,10,13,15-16H2,1-3H3
• InChI Key： ZZRXJWWZZLIZNB-UHFFFAOYSA-N
• SMILES： N(CCCCCCCC)CC(C1C=CC=CN=1)CN(C)C

Computed Properties

• Exact Mass: 291.26769
• Monoisotopic Mass: 291.267448065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.16